Cas no 1094777-91-9 (4-ethyl(methyl)amino-N'-hydroxybenzene-1-carboximidamide)

• Product Name: 4-ethyl(methyl)amino-N'-hydroxybenzene-1-carboximidamide
• CAS No: 1094777-91-9
• CID: 4673197
• PubChem ID: 43263444
• Update Time: 2025-05-20

4-ethyl(methyl)amino-N'-hydroxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl(methyl)amino-N'-hydroxybenzene-1-carboximidamide

Additional information on 4-ethyl(methyl)amino-N'-hydroxybenzene-1-carboximidamide

4-Ethyl(methyl)amino-N'-hydroxybenzene-1-carboximidamide (CAS No. 1094777-91-9)

The compound 4-Ethyl(methyl)amino-N'-hydroxybenzene-1-carboximidamide, identified by the CAS registry number 1094777-91-9, is a significant molecule in the field of organic chemistry. This compound belongs to the class of amidines and has garnered attention due to its unique structural features and potential applications in various chemical and pharmaceutical industries. The molecule's structure comprises a benzene ring substituted with an ethyl(methyl)amino group at the para position and an N'-hydroxybenzene carboximidamide moiety, which contributes to its distinctive reactivity and properties.

Recent studies have highlighted the importance of amidine derivatives like 4-Ethyl(methyl)amino-N'-hydroxybenzene-1-carboximidamide in medicinal chemistry. Researchers have explored its potential as a building block for drug discovery, particularly in the development of inhibitors for various enzymes and proteins. The presence of the hydroxyl group and the amidine functionality provides this compound with the ability to form hydrogen bonds, making it a promising candidate for bioisosteric replacements in drug design.

In terms of synthesis, 4-Ethyl(methyl)amino-N'-hydroxybenzene-1-carboximidamide can be prepared through a variety of methods, including nucleophilic substitution reactions and condensation reactions. One common approach involves the reaction of an appropriate benzene derivative with an amine precursor under controlled conditions. The choice of reagents and reaction conditions plays a crucial role in determining the yield and purity of the final product.

The physical properties of this compound, such as its melting point, solubility, and stability, are critical factors that influence its applications. Recent research has focused on optimizing these properties to enhance its suitability for use in pharmaceutical formulations. For instance, studies have shown that modifying the substituents on the benzene ring can significantly alter the compound's solubility profile, making it more amenable for use in drug delivery systems.

One of the most exciting developments involving 4-Ethyl(methyl)amino-N'-hydroxybenzene-1-carboximidamide is its role in catalysis. Scientists have discovered that this compound can act as a catalyst in certain organic reactions, particularly those involving carbonyl compounds. Its ability to stabilize transition states through hydrogen bonding has made it a valuable tool in asymmetric catalysis, opening new avenues for the synthesis of complex molecules.

Furthermore, this compound has been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various substrate materials, paving the way for innovative applications in nanotechnology.

In conclusion, 4-Ethyl(methyl)amino-N'-hydroxybenzene-1-carboximidamide (CAS No. 1094777-91-9) is a versatile compound with a wide range of applications across different fields. Its structural features, reactivity, and potential for modification make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new insights into its properties and uses, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.